Cas no 913835-39-9 (N-(2-Chloro-4-methylphenyl) 4-boronobenzamide)

• Product Name: N-(2-Chloro-4-methylphenyl) 4-boronobenzamide
• CAS No: 913835-39-9
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD09027213
• CID: 802901
• PubChem ID: 44119165
• Update Time: 2025-07-19

N-(2-Chloro-4-methylphenyl) 4-boronobenzamide Chemical and Physical Properties

Names and Identifiers

• (4-((2-Chloro-4-methylphenyl)carbamoyl)phenyl)boronic acid
• 4-(2-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid
• (4-((2-Chloro-4-methylphenyl)carbamoyl)-phenyl)boronic acid
• [4-[(2-chloro-4-methylphenyl)carbamoyl]phenyl]boronic acid
• Boronic acid,B-[4-[[(2-chloro-4-methylphenyl)amino]carbonyl]phenyl]-
• N-(2-Chloro-4-methylphenyl) 4-boronobenzamide
• {4-[(2-Chloro-4-methylphenyl)carbamoyl]phenyl}boronic acid
• OR3777
• AX8231422
• V8997
• ST24020446
• N-(2-Chloro-4-methylphenyl)4-boronobenzamide
• BO
• DTXSID10657064
• 4-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid
• H11687
• 4-(2-chloro-4-methylphenylcarbamoyl)phenylboronic acid
• CS-0175046
• AS-70517
• MFCD09027213
• A853709
• (4-((2-Chloro-4-methylphenyl)carbamoyl)phenyl)boronicacid
• 913835-39-9
• AKOS015833631
• 4-[(2-chloro-4-methylphenyl)carbamoyl]phenylboronic acid
• DB-343503

• MDL： MFCD09027213
• Inchi： 1S/C14H13BClNO3/c1-9-2-7-13(12(16)8-9)17-14(18)10-3-5-11(6-4-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
• InChI Key： OLWULFVOADOJBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 289.06800
• Monoisotopic Mass: 289.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.34
• Melting Point: 234-236
• Refractive Index: 1.623
• PSA: 69.56000
• LogP: 1.65350

N-(2-Chloro-4-methylphenyl) 4-boronobenzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-Chloro-4-methylphenyl) 4-boronobenzamide

Professional Introduction to N-(2-Chloro-4-methylphenyl) 4-boronobenzamide (CAS No. 913835-39-9)

N-(2-Chloro-4-methylphenyl) 4-boronobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 913835-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boron-containing amides, which are widely recognized for their unique structural and functional properties. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the boronate ester functionality, makes this molecule a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The structural framework of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide exhibits a high degree of tunability, which is essential for designing molecules with specific biological activities. The chloro group at the 2-position and the methyl group at the 4-position of the phenyl ring contribute to its lipophilicity and electronic properties, making it an attractive scaffold for further derivatization. The boronate ester moiety, located at the 4-position of the benzamide core, is particularly noteworthy as it serves as a key functional group for coordination with metal ions and other biomolecules. This feature has opened up new avenues for its use in catalytic systems and as a precursor for boron-containing drugs.

In recent years, there has been a surge in research focused on boronate-containing compounds due to their potential therapeutic benefits. Boronate esters, in particular, have been extensively studied for their ability to form stable complexes with enzymes and other biological targets. This property has made them valuable tools in drug discovery, where they can be used to modulate enzyme activity or serve as probes for biochemical pathways. N-(2-Chloro-4-methylphenyl) 4-boronobenzamide is no exception and has been explored in several preclinical studies as a lead compound for developing new treatments.

One of the most compelling applications of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide lies in its potential use as an intermediate in the synthesis of boron-containing pharmaceuticals. Boron neutron capture therapy (BNCT) is an emerging therapeutic modality that leverages the selective uptake of boron compounds by tumor cells to deliver targeted radiation therapy. The ability of this compound to undergo further functionalization makes it a valuable building block for designing BNCT agents with improved efficacy and reduced toxicity.

The synthesis of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the bromination or chlorination of a suitable precursor, followed by Suzuki-Miyaura cross-coupling reactions to introduce the boronate ester functionality. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to optimize these reactions and improve scalability.

The pharmacological profile of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide has been evaluated in several in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to interact with biological targets such as kinases and proteases. For instance, studies have shown that this compound can inhibit the activity of specific kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other enzymes has been explored for applications in treating inflammatory diseases and neurological disorders.

The material properties of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide also make it suitable for applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to research into its use as a ligand in catalytic systems. These complexes have been found to exhibit enhanced catalytic activity in various transformations, including cross-coupling reactions and oxidation processes. Furthermore, its thermal stability and compatibility with organic solvents make it a viable candidate for use in polymer chemistry and material science.

The future prospects of N-(2-Chloro-4-methylphenyl) 4-boronobenzamide are vast and multifaceted. Ongoing research is focused on expanding its applications through innovative synthetic strategies and interdisciplinary collaborations. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, scientists are poised to uncover new uses for this compound that could revolutionize both medicine and materials science.